6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one
Description
6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one is a chemical compound with the molecular formula C20H10Cl2F2N2O and a molecular weight of 403.21 .
Molecular Structure Analysis
The molecular structure of this compound consists of 20 carbon atoms, 10 hydrogen atoms, 2 chlorine atoms, 2 fluorine atoms, 2 nitrogen atoms, and 1 oxygen atom .Scientific Research Applications
Anticancer Research
6,7-Dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one: is a compound that has been identified as a potential player in anticancer research. Its structure, belonging to the diazine class of compounds, is known to exhibit a range of biological activities, including antitumor properties . Researchers have been exploring synthetic approaches to create derivatives of this compound that could be used in the treatment of various cancers.
Antimicrobial and Antibacterial Agents
The diazine scaffold of the compound is also significant in the development of new antimicrobial and antibacterial agents. The structural diversity of pyrimidine derivatives, which are closely related to phthalazin-1-one, allows for the modulation of biological activity, potentially leading to the discovery of new drugs with enhanced efficacy against resistant strains of bacteria .
Agricultural Chemicals
In agriculture, compounds like This compound can be used to develop new pesticides or herbicides. The compound’s properties may be adjusted to target specific pests or weeds, contributing to increased crop protection and yield .
Environmental Impact Studies
The environmental impact of chemicals is a crucial area of study. This compound could be used in research to understand its degradation, persistence, and toxicity in various environmental settings. This information is vital for assessing the safety and ecological effects of new chemicals before they are widely used .
Biotechnology Research
In biotechnology, this compound could play a role in the development of new diagnostic tools or treatments. Its interaction with biological molecules can be studied to design assays that detect diseases or conditions at the molecular level .
Chemical Synthesis and Drug Design
Finally, This compound serves as a building block in chemical synthesis. It can be used to create a variety of complex molecules with potential applications in drug design and development. The compound’s reactivity and the possibility of introducing various substituents make it a valuable tool for medicinal chemists .
properties
IUPAC Name |
6,7-dichloro-2,4-bis(4-fluorophenyl)phthalazin-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H10Cl2F2N2O/c21-17-9-15-16(10-18(17)22)20(27)26(14-7-5-13(24)6-8-14)25-19(15)11-1-3-12(23)4-2-11/h1-10H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSCIBGKKXPUNFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN(C(=O)C3=CC(=C(C=C32)Cl)Cl)C4=CC=C(C=C4)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H10Cl2F2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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